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Compound of Interest

Compound Name: Hexyl crotonate

Cat. No.: B161946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthetic utility of hexyl crotonate,

a versatile α,β-unsaturated ester, as a starting material in organic synthesis. The protocols

outlined below are designed to serve as a practical guide for the synthesis of a variety of

valuable organic compounds.

Introduction
Hexyl crotonate, systematically named hexyl (E)-but-2-enoate, is an organic ester with the

chemical formula C₁₀H₁₈O₂.[1][2] Its structure, featuring an electron-deficient carbon-carbon

double bond conjugated to a carbonyl group, makes it an excellent Michael acceptor and a

reactive partner in various cycloaddition and reduction reactions. This reactivity profile allows

for the stereocontrolled introduction of complex functionalities, rendering it a valuable building

block in the synthesis of pharmaceuticals and other fine chemicals.

Key Synthetic Applications
The primary utility of hexyl crotonate in organic synthesis stems from the reactivity of its α,β-

unsaturated ester moiety. Key transformations include:

Michael (1,4-Conjugate) Addition: The addition of nucleophiles to the β-carbon of the

crotonate system is a powerful method for carbon-carbon and carbon-heteroatom bond

formation.
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Cycloaddition Reactions: As a dienophile or dipolarophile, hexyl crotonate can participate in

[4+2] and [3+2] cycloadditions to construct six- and five-membered ring systems,

respectively.

Reduction Reactions: Selective reduction of the carbon-carbon double bond provides access

to saturated hexyl esters, important intermediates in various synthetic routes.

Experimental Protocols
The following protocols are detailed methodologies for key synthetic transformations using

hexyl crotonate as a starting material.

Protocol 1: Michael Addition of Diethyl Malonate to
Hexyl Crotonate
This protocol describes the base-catalyzed conjugate addition of diethyl malonate to hexyl
crotonate, a classic method for the formation of a new carbon-carbon bond and the synthesis

of a 1,5-dicarbonyl compound.

Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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